Cas no 1621673-53-7 (N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide)

• Product Name: N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide
• CAS No: 1621673-53-7
• MF: C₂₇H₃₁NO₃S₂
• MW: 481.669945001602
• CID: 4730177
• PubChem ID: 76955652
• Update Time: 2025-10-28

N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-((([1,1'-Biphenyl]-4-ylmethyl)thio)methyl)-N-(hexylsulfonyl)benzamide
• N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide
• KY-226
• BCP32729
• CS-0077591
• KY-226?
• 4-[({[1,1'-biphenyl]-4-ylmethyl}sulfanyl)methyl]-N-(hexane-1-sulfonyl)benzamide
• EX-A3829
• BDBM50568470
• MS-28955
• HY-120327
• G17146
• AC-36880
• AKOS040759230
• CHEMBL4876185
• 1621673-53-7
• KY 226; KY226

• Inchi： 1S/C27H31NO3S2/c1-2-3-4-8-19-33(30,31)28-27(29)26-17-13-23(14-18-26)21-32-20-22-11-15-25(16-12-22)24-9-6-5-7-10-24/h5-7,9-18H,2-4,8,19-21H2,1H3,(H,28,29)
• InChI Key： MKXMABKUVSOEJF-UHFFFAOYSA-N
• SMILES： S(CCCCCC)(NC(C1C=CC(=CC=1)CSCC1C=CC(C2C=CC=CC=2)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 481.17453620g/mol
• Monoisotopic Mass: 481.17453620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9
• XLogP3: 6.7

Additional information on N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide

Introduction to N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide (CAS No. 1621673-53-7)

N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide, a compound with the chemical identifier CAS No. 1621673-53-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its sulfonamide and sulfide functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The compound's molecular backbone consists of a benzamide core, which is a well-documented scaffold in the design of bioactive molecules. The presence of a hexylsulfonyl group at one end of the molecule and a complex sulfanylmethyl substituent at another end enhances its structural complexity and diversity. This structural arrangement not only imparts unique physicochemical properties but also opens up avenues for diverse biological activities.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The benzamide moiety in N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. For instance, benzamides have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the inflammatory response.

The sulfonamide group, another key feature of this compound, is known for its broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, diuretics, and anticonvulsants due to their ability to form stable hydrogen bonds with biological targets. In the context of N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide, the sulfonamide moiety may contribute to the compound's binding affinity and specificity towards certain enzymes or receptors.

Moreover, the sulfide functional group present in the molecule adds an additional layer of complexity. Sulfides have been implicated in various biological processes, including detoxification mechanisms and signal transduction pathways. The incorporation of a sulfide group into this compound could potentially enhance its interaction with specific biological targets, thereby modulating relevant physiological processes.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing molecules with desired pharmacological properties. The unique structural features of N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide make it an attractive candidate for further investigation. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic profile.

One particularly promising area of research is the use of this compound as a lead molecule for drug discovery. Its complex structure suggests that it may possess multiple binding sites capable of interacting with different biological targets. This polypharmacological approach has gained significant traction in recent years, as it allows for the development of drugs that can simultaneously modulate multiple pathways involved in a particular disease.

The synthesis of N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide presents several challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and computational modeling have all contributed to making the synthesis more efficient and scalable.

In conclusion, N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further investigation. By leveraging cutting-edge synthetic techniques and exploring its pharmacological properties, researchers can unlock new therapeutic possibilities and contribute to the development of novel drugs that address unmet medical needs.